molecular formula C9H9N3OS B8301318 3-(2-Aminophenylthiomethyl)-1,2,4-oxadiazole CAS No. 74088-83-8

3-(2-Aminophenylthiomethyl)-1,2,4-oxadiazole

Cat. No. B8301318
CAS RN: 74088-83-8
M. Wt: 207.25 g/mol
InChI Key: PECMZEOYSREQQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Aminophenylthiomethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C9H9N3OS and its molecular weight is 207.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Aminophenylthiomethyl)-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Aminophenylthiomethyl)-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

74088-83-8

Product Name

3-(2-Aminophenylthiomethyl)-1,2,4-oxadiazole

Molecular Formula

C9H9N3OS

Molecular Weight

207.25 g/mol

IUPAC Name

2-(1,2,4-oxadiazol-3-ylmethylsulfanyl)aniline

InChI

InChI=1S/C9H9N3OS/c10-7-3-1-2-4-8(7)14-5-9-11-6-13-12-9/h1-4,6H,5,10H2

InChI Key

PECMZEOYSREQQN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)N)SCC2=NOC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium (1.27 g; 0.055 mol) was dissolved in absolute ethanol (50 ml) and to this was added 2-aminothiophenol (7.38 g; 0.059 mol). To the resulting solution was added 3-chloromethyl-1,2,4-oxadiazole (6.59 g; 0.055 mol) dropwise over 10 minutes. The resulting mixture was then stirred at ambient temperature for 30 minutes, sodium chloride removed by filtration and the filtrate was evaporated to dryness under reduced pressure to give 3-(2-aminophenylthiomethyl)-1,2,4-oxadiazole which was re-crystallised from isopropanol; m.p. 57°.
Quantity
1.27 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
7.38 g
Type
reactant
Reaction Step Two
Quantity
6.59 g
Type
reactant
Reaction Step Three

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